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Compound of Interest

Compound Name: Troxerutin-d12

Cat. No.: B15354207 Get Quote

For scientists and professionals engaged in drug development and biomedical research,

sourcing high-quality, isotopically labeled compounds is a critical step in ensuring the accuracy

and reliability of experimental outcomes. Troxerutin-d12, a deuterated form of the flavonoid

Troxerutin, serves as an essential internal standard in pharmacokinetic and metabolic studies.

This technical guide provides an in-depth overview of commercial suppliers offering

Troxerutin-d12 for research purposes, alongside relevant technical data and analytical

methodologies.

Supplier and Product Overview
A survey of the market reveals several reputable suppliers of Troxerutin-d12. The following

table summarizes key quantitative data to facilitate a comparative analysis for procurement.
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Supplier
Catalog
Number

Purity
Available
Pack
Sizes

CAS
Number
(Unlabele
d)

Molecular
Formula

Molecular
Weight (
g/mol )

Santa Cruz

Biotechnol

ogy

sc-475762

(from

Genprice)

Data not

readily

available

1 mg 7085-55-4
C₃₃H₃₀D₁₂

O₁₉
754.75

LGC

Standards

TRC-

T893202-

1MG, TRC-

T893202-

5MG

>85% 1 mg, 5 mg 7085-55-4
C₃₃D₁₂H₃₀

O₁₉
754.749

Pharmaffili

ates

PA STI

085940

Data not

readily

available

Inquire for

details

Not

Available

C₃₃H₃₀D₁₂

O₁₉
754.75

CymitQuim

ica

TR-

T893202
>85% 5 mg 7085-55-4

C₃₃D₁₂H₃₀

O₁₉
754.749

Alfa

Chemistry
-

Data not

readily

available

Inquire for

details
- - -

Simson

Pharma

Limited

T3100002

Data not

readily

available

Custom

Synthesis

Not

Available

C₃₃H₃₀D₁₂

O₁₉
754.75

It is important to note that for research purposes, suppliers consistently indicate that

Troxerutin-d12 is "For Research Use Only. Not Intended for Diagnostic or Therapeutic Use."

Researchers are advised to request a Certificate of Analysis (CoA) from the supplier for lot-

specific data, including precise purity and characterization details.

Experimental Protocols: Quality Control and
Analysis
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While specific protocols for the application of Troxerutin-d12 in biological assays are typically

developed within individual research laboratories, a crucial aspect of utilizing this standard is

verifying its identity and purity upon receipt. High-Performance Liquid Chromatography (HPLC)

is a standard analytical method for this purpose.

Reverse-Phase HPLC (RP-HPLC) Method for Troxerutin
Analysis
This protocol is adapted from established methods for the analysis of Troxerutin and can be

applied for the quality control of Troxerutin-d12.[1][2]

Objective: To determine the purity of a Troxerutin-d12 sample.

Materials:

Troxerutin-d12 sample

HPLC-grade acetonitrile

HPLC-grade methanol

Phosphate buffer (20 mM, pH 8)

HPLC system with a UV detector

C18 reverse-phase column

Methodology:

Mobile Phase Preparation: Prepare the mobile phase by mixing the 20 mM phosphate buffer

(pH 8), acetonitrile, and methanol in a ratio of 60:25:15 (v/v/v). Degas the mobile phase

before use.

Standard Solution Preparation: Prepare a stock solution of Troxerutin-d12 in the mobile

phase. From the stock solution, prepare a series of dilutions to create a calibration curve

(e.g., 5-25 µg/mL).

Chromatographic Conditions:
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Column: C18 reverse-phase column

Mobile Phase: 20 mM Phosphate buffer (pH 8): Acetonitrile: Methanol (60:25:15)

Flow Rate: 1 mL/min

Detection Wavelength: 254 nm

Injection Volume: 20 µL

Analysis:

Inject the standard solutions to establish a calibration curve by plotting peak area against

concentration.

Inject the Troxerutin-d12 sample solution.

Determine the purity of the sample by comparing its peak area to the calibration curve.

Experimental and Procurement Workflow
The process of acquiring and utilizing Troxerutin-d12 in a research setting can be visualized

as a structured workflow. This involves identifying the need for the standard, selecting a

suitable supplier, verifying the product upon receipt, and finally, its application in an

experimental assay.
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Procurement and Experimental Workflow for Troxerutin-d12.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15354207?utm_src=pdf-body-img
https://www.benchchem.com/product/b15354207?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15354207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway and Logical Relationships in
Research Application
The primary application of Troxerutin-d12 is as an internal standard in quantitative bioanalysis,

most commonly employing Liquid Chromatography-Mass Spectrometry (LC-MS). The following

diagram illustrates the logical relationship of its use in a typical pharmacokinetic study.
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Use of Troxerutin-d12 as an Internal Standard in Bioanalysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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